Cas no 2092663-38-0 (6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine)

• Product Name: 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine
• CAS No: 2092663-38-0
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 5721783
• PubChem ID: 122238918
• Update Time: 2025-06-30

6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2092663-38-0
• 6-[2-(4-chlorophenyl)ethyl]pyrimidin-4-amine
• AKOS040811869
• F1967-6865
• 4-Pyrimidinamine, 6-[2-(4-chlorophenyl)ethyl]-
• 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine

• Inchi： 1S/C12H12ClN3/c13-10-4-1-9(2-5-10)3-6-11-7-12(14)16-8-15-11/h1-2,4-5,7-8H,3,6H2,(H2,14,15,16)
• InChI Key： OYJXUBHEDMCEFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1C=C(N)N=CN=1

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 383.9±32.0 °C(Predicted)
• pka: 5.58±0.10(Predicted)

Additional information on 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine

Research Brief on 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine (CAS: 2092663-38-0)

The compound 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine (CAS: 2092663-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound for drug discovery. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

Recent studies have focused on the synthesis and optimization of 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's unique structural features, such as the chlorophenyl and pyrimidin-4-amine moieties, contribute to its ability to interact with specific kinase domains, thereby modulating their activity. Computational modeling and in vitro assays have demonstrated its high affinity for certain kinase targets, making it a valuable candidate for further development.

In addition to its kinase inhibitory properties, 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine has been investigated for its potential in antimicrobial applications. Preliminary studies indicate that the compound exhibits moderate activity against a range of bacterial and fungal pathogens. This broad-spectrum activity is attributed to its ability to disrupt microbial cell wall synthesis and interfere with essential metabolic pathways. Researchers are currently exploring structural modifications to enhance its efficacy and reduce potential toxicity.

The pharmacokinetic profile of 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine has also been a subject of recent investigation. Studies in animal models have revealed favorable absorption and distribution characteristics, with the compound demonstrating good bioavailability and tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through the development of prodrug formulations and targeted delivery systems.

In conclusion, 6-[2-(4-Chlorophenyl)ethyl]pyrimidin-4-amine represents a versatile and promising compound in the field of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent underscores its therapeutic value. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical development. The compound's unique chemical structure and biological activities position it as a compelling candidate for the next generation of therapeutic agents.